N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)pentanamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]pentanamide
• InChI: InChI=1S/C13H16ClN5O/c1-2-3-4-13(20)15-9-12-16-17-18-19(12)11-7-5-10(14)6-8-11/h5-8H,2-4,9H2,1H3,(H,15,20)
• InChI Key: APCAFEQGDAIYQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NCC1=NN=NN1C2=CC=C(C=C2)Cl
• Molecular Formula: C13H16ClN5O
• Molecular Weight: 293.75 g/mol

Description

N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)pentanamide, also known as CP-154,526, is a synthetic compound that belongs to the class of tetrazole-based compounds. It has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, endocrinology, and immunology.

Scientific Research Applications

Structural Analysis and Enzyme Inhibition

One study focused on the structural analysis of tetrazole derivatives and explored their potential as COX-2 inhibitors. The study detailed the crystal structure of two tetrazole derivatives, highlighting their molecular docking studies to understand the interaction of each molecule within the active site of the cyclooxygenase-2 enzyme. This analysis provided insights into the orientation of these molecules and their potential role as COX-2 inhibitors, indicating a significant application in understanding and potentially treating conditions related to this enzyme (Al-Hourani et al., 2015).

Antileishmanial Activity

Research into tetrazole compounds also extends into the field of antileishmanial activity. A series of tetrazole derivatives were synthesized and evaluated for their efficacy against Leishmania spp. The study found that certain derivatives were particularly potent against L. braziliensis promastigotes, showing more effectiveness than the reference drug used in the study. This indicates the potential of tetrazole compounds in the treatment of diseases caused by Leishmania spp (Faria et al., 2013).

Synthesis and Chemical Properties

Another significant application of this compound is in the realm of chemical synthesis. Studies have been conducted to understand the synthesis pathways and structural properties of related compounds. For instance, research on the synthesis of 4-(4-Fluorophenyl)-2 (2-Methylpropanoyl)-4-Oxo-N,β-Diphenylbutanamide, a key intermediate of atorvastatin, sheds light on the synthetic routes and yields of related compounds. This research contributes to the broader understanding of chemical synthesis and structural characterization in this domain (Zhou Kai, 2010).

Novel Drug Formulations

Tetrazole-containing derivatives are also being explored for their therapeutic potential. A study on the synthesis, characterization, and biological evaluation of tetrazole-based ester derivatives as a new class of angiotensin-II receptor antagonists demonstrates this potential. The compounds were evaluated for their antihypertensive, antioxidant, and antibacterial properties, showing significant potential in these areas. This research illustrates the versatility of tetrazole derivatives in drug development and the possibility of creating new, effective pharmaceuticals (Masood et al., 2023).

Mechanism of Action

Target of Action

It’s worth noting that many indole derivatives, which share a similar structure with the compound , have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The compound could potentially affect pathways related to the biological activities mentioned above, leading to downstream effects that contribute to its overall action.

Pharmacokinetics

In silico pharmacokinetics analysis of a similar compound, 3-[(4-chlorophenyl)selanyl]-1-methyl-1h-indole, predicted that it might be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier . These properties could potentially impact the bioavailability of the compound.

Result of Action

Based on the known effects of similar compounds, it can be hypothesized that its action could lead to a variety of cellular responses, potentially contributing to its broad-spectrum biological activities .